Cas no 2152049-31-3 (2-hydroxy-3-(3-methoxycyclobutyl)propanoic acid)

• Product Name: 2-hydroxy-3-(3-methoxycyclobutyl)propanoic acid
• CAS No: 2152049-31-3
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 6567807
• PubChem ID: 165503182
• Update Time: 2025-10-28

2-hydroxy-3-(3-methoxycyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(3-methoxycyclobutyl)propanoic acid
• 2152049-31-3
• EN300-1451805

• Inchi： 1S/C8H14O4/c1-12-6-2-5(3-6)4-7(9)8(10)11/h5-7,9H,2-4H2,1H3,(H,10,11)
• InChI Key： OCAMHLLSDPFYBQ-UHFFFAOYSA-N
• SMILES： O(C)C1CC(CC(C(=O)O)O)C1

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-hydroxy-3-(3-methoxycyclobutyl)propanoic acid

2-Hydroxy-3-(3-Methoxycyclobutyl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2152049-31-3, known as 2-hydroxy-3-(3-methoxycyclobutyl)propanoic acid, is a unique organic compound that has garnered attention in various fields of research. This compound is characterized by its complex structure, which includes a hydroxyl group, a methoxy-substituted cyclobutane ring, and a carboxylic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the biological activity of 2-hydroxy-3-(3-methoxycyclobutyl)propanoic acid, particularly its role in modulating cellular signaling pathways. Researchers have found that this compound exhibits antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to interact with key enzymes involved in inflammation has positioned it as a promising candidate for anti-inflammatory drug development.

The synthesis of 2-hydroxy-3-(3-methoxycyclobutyl)propanoic acid involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The use of transition metal catalysts has enabled the efficient construction of the cyclobutane ring, while stereochemical control has been achieved through enantioselective reactions. These advancements have not only improved the yield but also enhanced the purity of the final product, making it suitable for large-scale production.

In terms of physical and chemical properties, this compound exhibits a melting point of approximately 150°C and a solubility profile that makes it compatible with both aqueous and organic solvents. Its molecular weight is around 208 g/mol, and it has a density of 1.2 g/cm³. These properties are crucial for determining its suitability in various industrial applications, such as formulation development in the pharmaceutical industry.

One of the most exciting developments involving 2-hydroxy-3-(3-methoxycyclobutyl)propanoic acid is its potential use in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This application has shown particular promise in the delivery of anticancer agents, where improving drug efficacy while reducing side effects is paramount.

Moreover, the compound has demonstrated antimicrobial activity against a range of pathogens, including bacteria and fungi. This property makes it a valuable addition to the development of novel antimicrobial agents, especially in light of the growing threat of antibiotic resistance. Studies have shown that its mechanism of action involves disrupting microbial cell membranes and inhibiting key enzymes essential for bacterial survival.

The environmental impact of 2-hydroxy-3-(3-methoxycyclobutyl)propanoic acid has also been a topic of interest. Research indicates that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This characteristic is particularly important for industries seeking sustainable alternatives to traditional chemicals.

In conclusion, 2-hydroxy-3-(3-methoxycyclobutyl)propanoic acid (CAS No. 2152049-31-3) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with its diverse functional groups, continues to drive innovative research aimed at unlocking its full potential in medicine, agriculture, and beyond.